Cas no 923123-46-0 (N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-yl-3,4,5-trimethoxybenzamide)

• Product Name: N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-yl-3,4,5-trimethoxybenzamide
• CAS No: 923123-46-0
• MF: C₂₉H₂₉NO₆
• MW: 487.54366850853
• CID: 6150775
• PubChem ID: 18568888
• Update Time: 2025-05-30

N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-yl-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-yl-3,4,5-trimethoxybenzamide
• F2212-0487
• N-(2-(4-(tert-butyl)phenyl)-4-oxo-4H-chromen-7-yl)-3,4,5-trimethoxybenzamide
• N-[2-(4-tert-butylphenyl)-4-oxochromen-7-yl]-3,4,5-trimethoxybenzamide
• 923123-46-0
• AKOS001955848
• N-[2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-yl]-3,4,5-trimethoxybenzamide

• Inchi： 1S/C29H29NO6/c1-29(2,3)19-9-7-17(8-10-19)23-16-22(31)21-12-11-20(15-24(21)36-23)30-28(32)18-13-25(33-4)27(35-6)26(14-18)34-5/h7-16H,1-6H3,(H,30,32)
• InChI Key： DGRDILVMFBINSN-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C=C1C1C=CC(=CC=1)C(C)(C)C)=O)NC(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 487.19948764g/mol
• Monoisotopic Mass: 487.19948764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-yl-3,4,5-trimethoxybenzamide

Professional Introduction to N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-yl-3,4,5-trimethoxybenzamide (CAS No. 923123-46-0)

N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-yl-3,4,5-trimethoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 923123-46-0, represents a novel molecular entity with a complex structural framework that integrates multiple pharmacophoric moieties. The presence of a chromene core appended with a tert-butylphenyl group and a trimethoxybenzamide moiety suggests potential applications in the development of bioactive molecules.

The chromene scaffold, characterized by its 2H-chromen-4-one structure, is well-documented for its biological activity and has been extensively explored in medicinal chemistry. Specifically, derivatives of chromene have demonstrated properties such as antioxidant, anti-inflammatory, and antimicrobial effects. The introduction of the 4-tert-butylphenyl group into the chromene core enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and subsequent cellular uptake. This modification aligns with current trends in drug design where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy.

The benzamide moiety at the 7-position of the chromene ring further contributes to the compound's complexity and potential biological activity. Benzamides are well-known for their role as pharmacological intermediates, exhibiting a wide range of biological functions including analgesic, anti-inflammatory, and neuroprotective properties. The trimethoxy substitution pattern on the benzamide component introduces additional hydrophilicity, which can influence solubility and metabolic stability. This balance between lipophilic and hydrophilic regions is a key consideration in the design of molecules intended for oral or systemic administration.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-yl-3,4,5-trimethoxybenzamide and biological targets. Studies have indicated that the chromene core can interact with various enzymes and receptors due to its aromatic system and heterocyclic structure. The tert-butyl group may serve as a steric anchor, influencing binding affinity and selectivity. Furthermore, the trimethoxybenzamide moiety has been shown to modulate enzyme activity through hydrogen bonding and dipole-dipole interactions.

In vitro investigations have begun to unravel the pharmacological profile of this compound. Preliminary studies suggest that N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-yl-3,4,5-trimethoxybenzamide exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. The chromene-chlorobenzamide hybrid structure has shown promise in reducing pro-inflammatory cytokine production in cellular models. Additionally, the compound's ability to cross cell membranes due to its optimized lipophilicity profile makes it an attractive candidate for further development.

The synthesis of N-2-(4-tert-butylphenyl)-4-oxyo-oH-chromen--7-y1--34S-trimethoxybenzamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include condensation reactions to form the chromene core followed by functionalization at the 7-position with the trimethoxybenzamide group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the tert-butylphenyl moiety with high regioselectivity. These synthetic strategies underscore the importance of precision in constructing complex molecular architectures.

The potential therapeutic applications of this compound are broad and warrant further exploration. Given its structural features and demonstrated biological activity, it may find utility in treating inflammatory disorders such as rheumatoid arthritis or inflammatory bowel disease. Moreover, its mechanism of action could be leveraged in developing novel treatments for neurodegenerative diseases where oxidative stress and inflammation play significant roles. The combination of chromene and benzamide moieties offers a unique scaffold that may provide synergistic effects when targeted against multiple disease pathways.

The development of new pharmaceutical agents relies heavily on interdisciplinary collaboration between synthetic chemists, biologists, and pharmacologists. N--2-(44butyI phenyI)--44 oxo44H--chromen47 y1--34S--trimethoxybenzamide exemplifies how integrating diverse structural elements can yield compounds with enhanced biological properties. As research progresses, additional derivatives will be synthesized to optimize potency while minimizing off-target effects.

The regulatory landscape for new drug candidates requires thorough characterization of both chemical and biological properties before advancing into clinical trials. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy provide detailed structural information essential for confirming compound identity while high-performance liquid chromatography (HPLC) ensures purity standards are met before biological testing begins.

In conclusion,N--24butyI phenyI)--44 oxo44H--chromen47 y1--34S--trimethoxybenzamide represents an intriguing molecule with potential therapeutic applications rooted in its unique structural composition It serves as an excellent example how combining different pharmacophoric units can lead to novel bioactive entities deserving further investigation within both academic research settings pharmaceutical industry pipelines As our understanding grows about how these complex structures interact with biological systems expect continued interest surrounding this class compounds moving forward